Cas no 1803825-62-8 (Ethyl 3-cyano-5-methyl-4-nitrobenzoate)

• Product Name: Ethyl 3-cyano-5-methyl-4-nitrobenzoate
• CAS No: 1803825-62-8
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 5007242
• Update Time: 2025-06-08

Ethyl 3-cyano-5-methyl-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-methyl-4-nitrobenzoate

• Inchi： 1S/C11H10N2O4/c1-3-17-11(14)8-4-7(2)10(13(15)16)9(5-8)6-12/h4-5H,3H2,1-2H3
• InChI Key： GEHCEHSZGXAWHN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C#N)C(=C(C)C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• XLogP3: 2.1
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 3-cyano-5-methyl-4-nitrobenzoate

Recent Advances in the Study of Ethyl 3-cyano-5-methyl-4-nitrobenzoate (CAS: 1803825-62-8) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 3-cyano-5-methyl-4-nitrobenzoate (CAS: 1803825-62-8) is a nitroaromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its cyano and nitro functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The unique electronic properties conferred by its nitro and cyano substituents make it a valuable scaffold for designing compounds with specific biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Ethyl 3-cyano-5-methyl-4-nitrobenzoate in the synthesis of novel tyrosine kinase inhibitors. The study highlighted the compound's ability to undergo selective nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. This flexibility has opened new avenues for the development of targeted therapies for cancers driven by aberrant kinase activity. The researchers also noted the compound's favorable pharmacokinetic properties, such as moderate solubility and stability under physiological conditions, which enhance its suitability for further drug development.

Another area of interest is the antimicrobial potential of derivatives of Ethyl 3-cyano-5-methyl-4-nitrobenzoate. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated that nitroaromatic compounds derived from this scaffold exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. These findings suggest that Ethyl 3-cyano-5-methyl-4-nitrobenzoate could serve as a promising lead compound for the development of next-generation antibiotics.

Recent advancements in synthetic methodologies have further expanded the utility of Ethyl 3-cyano-5-methyl-4-nitrobenzoate. For instance, a 2023 report in Organic Letters described a novel catalytic system for the efficient functionalization of this compound under mild conditions. This breakthrough has streamlined the production of its derivatives, enabling high-throughput screening for bioactive molecules. Additionally, computational studies have provided insights into the compound's reactivity and interaction with biological targets, facilitating rational drug design.

Despite these promising developments, challenges remain in optimizing the bioavailability and reducing the potential toxicity of Ethyl 3-cyano-5-methyl-4-nitrobenzoate derivatives. Future research directions may include structural modifications to enhance selectivity and minimize off-target effects. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to fully unlock the therapeutic potential of this versatile scaffold.

In conclusion, Ethyl 3-cyano-5-methyl-4-nitrobenzoate (CAS: 1803825-62-8) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and diverse applications underscore its importance in drug discovery and development. Continued exploration of its derivatives and mechanisms of action will likely yield innovative therapies for a range of diseases, from cancer to infectious diseases.